Cas no 51292-43-4 (1H-Pyrazole-1-ethanol, 3,4-dibromo-)

• Product Name: 1H-Pyrazole-1-ethanol, 3,4-dibromo-
• CAS No: 51292-43-4
• MF: C₅H₆Br₂N₂O
• MW: 269.921939373016
• CID: 4013539
• PubChem ID: 20327973
• Update Time: 2025-04-22

1H-Pyrazole-1-ethanol, 3,4-dibromo- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-ethanol, 3,4-dibromo-
• 3,4-dibromopyrazole-1-ethanol
• SCHEMBL11630289
• 3,4-Dibromo-1H-pyrazole-1-ethanol
• VGPVQMJLSQYWKW-UHFFFAOYSA-N
• DTXSID201300893
• 51292-43-4

• Inchi： 1S/C5H6Br2N2O/c6-4-3-9(1-2-10)8-5(4)7/h3,10H,1-2H2
• InChI Key： VGPVQMJLSQYWKW-UHFFFAOYSA-N
• SMILES： N1(CCO)C=C(Br)C(Br)=N1

Computed Properties

• Exact Mass: 269.88264Da
• Monoisotopic Mass: 267.88469Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.1Ų